(E)-3-(2-chlorophenyl)-1-(4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C19H20ClN3O2/c20-16-4-2-1-3-13(16)7-8-17(24)23-11-9-15(10-12-23)19-22-21-18(25-19)14-5-6-14/h1-4,7-8,14-15H,5-6,9-12H2/b8-7+
• InChI Key: ZHEQUMZQCFNLQC-BQYQJAHWSA-N
• Canonical SMILES: C1CC1C2=NN=C(O2)C3CCN(CC3)C(=O)C=CC4=CC=CC=C4Cl
• Isomeric SMILES: C1CC1C2=NN=C(O2)C3CCN(CC3)C(=O)/C=C/C4=CC=CC=C4Cl
• Molecular Formula: C19H20ClN3O2
• Molecular Weight: 357.8 g/mol

Description

(E)-3-(2-chlorophenyl)-1-(4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H20ClN3O2 and its molecular weight is 357.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking Studies

• Novel biologically potent heterocyclic compounds, including those with 1,3-oxazole and 1,3,4-oxadiazole moieties, have been synthesized and evaluated for their anticancer and antimicrobial activities. These compounds were tested against a panel of 60 cancer cell lines at the National Cancer Institute (NCI, USA), revealing significant anticancer potency for specific derivatives. Additionally, in vitro antibacterial and antifungal activities were confirmed, with molecular docking studies supporting the compounds' potential to overcome microbe resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).

Anticancer and Antimicrobial Screening

• A series of novel 1,3,4-thiadiazoles, 1,2,4-triazoles, and 1,3,4-oxadiazoles were synthesized and screened for their antibacterial activity. Compounds demonstrated moderate activity against Bacillus Subtilis and Escherichia Coli, highlighting the therapeutic potential of structurally similar compounds in antimicrobial applications (Deshmukh, Karale, Akolkar, & Randhavane, 2017).

Alzheimer’s Disease Treatment Candidates

• New N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide were synthesized to evaluate new drug candidates for Alzheimer’s disease. The synthesized compounds showed promising enzyme inhibition activity against acetylcholinesterase (AChE), a target for Alzheimer's treatment. The study also included a haemolytic activity evaluation to assess cytotoxic behavior, underscoring the importance of safety in drug development (Rehman et al., 2018).

Pharmacological Evaluation for Antibacterial Potential

• A new series of N-substituted derivatives of ethyl nipecotate incorporating 1,3,4-oxadiazole and acetamide derivatives were synthesized and evaluated for their antibacterial and anti-enzymatic potentials. The study highlighted specific compounds as good inhibitors of gram-negative bacterial strains, with additional insights into the compounds' hemolytic (cytotoxic) behavior (Nafeesa et al., 2017).